Cas no 1923065-87-5 (Methyl 2-(4-nitrophenyl)-2-(3,4-dichlorophenyl)acetate)

Methyl 2-(4-nitrophenyl)-2-(3,4-dichlorophenyl)acetate is a synthetic ester compound featuring a nitro-substituted phenyl ring and a dichlorophenyl moiety, which contribute to its utility as an intermediate in organic synthesis. The presence of both electron-withdrawing (nitro and chloro) groups enhances its reactivity in nucleophilic substitution and coupling reactions, making it valuable for constructing complex aromatic frameworks. Its ester functionality allows for further derivatization, such as hydrolysis or transesterification, enabling tailored modifications for pharmaceutical or agrochemical applications. The compound’s well-defined structure and stability under standard conditions ensure consistent performance in multistep synthetic routes. It is typically handled under controlled conditions due to its potential sensitivity to strong bases or reducing agents.

Methyl 2-(4-nitrophenyl)-2-(3,4-dichlorophenyl)acetate structure

1923065-87-5 structure

Product Name:Methyl 2-(4-nitrophenyl)-2-(3,4-dichlorophenyl)acetate

CAS No:1923065-87-5

MF:

MW:

CID:4629775

Update Time:2025-11-06

Methyl 2-(4-nitrophenyl)-2-(3,4-dichlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(4-nitrophenyl)-2-(3,4-dichlorophenyl)acetate

Methyl 2-(4-nitrophenyl)-2-(3,4-dichlorophenyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR340136-100mg	Methyl 2-(4-nitrophenyl)-2-(3,4-dichlorophenyl)acetate	1923065-87-5		100mg	£1320.00	2024-05-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1592099-100mg	Methyl 2-(3,4-dichlorophenyl)-2-(4-nitrophenyl)acetate	1923065-87-5	98%	100mg	￥20529	2023-04-09

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Related Categories

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Additional information on Methyl 2-(4-nitrophenyl)-2-(3,4-dichlorophenyl)acetate

Comprehensive Overview of Methyl 2-(4-nitrophenyl)-2-(3,4-dichlorophenyl)acetate (CAS No. 1923065-87-5)

Methyl 2-(4-nitrophenyl)-2-(3,4-dichlorophenyl)acetate (CAS No. 1923065-87-5) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This ester derivative features a unique molecular structure combining 4-nitrophenyl and 3,4-dichlorophenyl groups, making it a valuable intermediate in synthetic chemistry. Its CAS number 1923065-87-5 ensures precise identification in global chemical databases, catering to researchers seeking high-purity reagents for advanced applications.

The compound's significance lies in its role as a building block for designing bioactive molecules. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing its production methods, with many scientists exploring catalytic esterification techniques to improve yield and reduce environmental impact. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify the purity of Methyl 2-(4-nitrophenyl)-2-(3,4-dichlorophenyl)acetate, especially when used in drug discovery pipelines.

In pharmaceutical contexts, this compound's nitro-aromatic and dichlorophenyl moieties contribute to its potential as a precursor for small-molecule inhibitors. With growing attention on targeted therapies for chronic diseases, researchers are investigating derivatives of CAS 1923065-87-5 for modulating specific biological pathways. Its stability under various pH conditions also makes it suitable for formulation studies, addressing frequent queries about compound solubility and storage stability in online forums.

From an industrial perspective, Methyl 2-(4-nitrophenyl)-2-(3,4-dichlorophenyl)acetate aligns with the demand for high-value intermediates in specialty chemicals. Manufacturers emphasize batch-to-batch consistency, a key concern for buyers searching for reliable CAS 1923065-87-5 suppliers. The compound's melting point and thermal stability data are frequently requested parameters, reflecting user interest in process scalability for industrial applications.

Environmental and safety profiles of nitrophenyl-dichlorophenyl compounds remain a hot topic, with many studies focusing on biodegradation pathways. While not classified as hazardous, proper laboratory handling protocols are recommended when working with 1923065-87-5, particularly regarding personal protective equipment (PPE) requirements—a common search term among new researchers.

Emerging applications include its use in material science, where the compound's aromatic structure contributes to developing advanced polymers. The electron-withdrawing properties of its functional groups make it interesting for organic electronics research, connecting it to trending topics like flexible semiconductors and energy storage materials.

For analytical chemists, method development for Methyl 2-(4-nitrophenyl)-2-(3,4-dichlorophenyl)acetate quantification often involves LC-MS techniques. The compound's distinct UV absorption characteristics facilitate detection, addressing frequent technical questions about chromatographic separation of similar esters. Documentation of its spectral data (IR, MS) is highly valued in peer-reviewed literature.

Global market dynamics show increasing procurement of CAS 1923065-87-5 by contract research organizations (CROs), particularly in regions with growing pharmaceutical outsourcing sectors. This aligns with search trends analyzing chemical sourcing strategies and supply chain resilience—critical considerations post-pandemic.

Future research directions may explore the compound's utility in catalysis or as a template for metal-organic frameworks (MOFs). Its structural features offer possibilities for molecular imprinting technologies, connecting to searches about sensor development and selective binding agents in analytical chemistry.